N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide

• IUPAC Name: N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-9-7-11(3-5-14-9)12(16)15-8-13(17)4-6-18-10(13)2/h3,5,7,10,17H,4,6,8H2,1-2H3,(H,15,16)
• InChI Key: JMULSNVAQOKPSY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)(CNC(=O)C2=CC(=NC=C2)C)O
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide, also known as NM-4, is a chemical compound with potential therapeutic applications in various fields of medicine. It is a pyridine derivative that has been synthesized by several methods and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth, survival, and differentiation. N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are involved in cell growth and survival signaling. It has also been shown to activate the extracellular signal-regulated kinase (ERK) pathway, which is involved in neuronal differentiation and survival.
Biochemical and Physiological Effects:
N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to induce apoptosis and cell cycle arrest, leading to reduced cell growth and proliferation. In neuronal cells, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to stimulate neuronal differentiation and protect against oxidative stress-induced damage. In bacterial and fungal cells, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to inhibit growth and induce cell death.

Advantages and Limitations for Lab Experiments

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has several potential advantages for laboratory experiments, including its relatively low toxicity and broad spectrum of activity against various cell types and pathogens. However, its solubility and stability can be a limitation, and further optimization of its chemical structure and formulation may be necessary for its optimal use in experimental settings.

Future Directions

There are several future directions for research on N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide, including the optimization of its chemical structure and formulation for improved solubility and stability, the investigation of its potential therapeutic applications in various diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the development of novel delivery systems for N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide, such as nanoparticles or liposomes, may enhance its efficacy and specificity in vivo. Overall, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has the potential to be a valuable tool in scientific research and a promising candidate for future therapeutic development.

Synthesis Methods

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been synthesized by several methods, including the reaction of 2-methylpyridine-4-carboxylic acid with 3-hydroxy-2-methyloxolane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. Other methods involve the use of different coupling agents and solvents, such as triethylamine (TEA) and dichloromethane (DCM). The yield and purity of N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide can vary depending on the method used and the quality of the starting materials.

Scientific Research Applications

N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer, neurodegenerative diseases, and infectious diseases. In cancer research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In neurodegenerative disease research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been investigated for its potential neuroprotective effects and ability to stimulate neuronal differentiation. In infectious disease research, N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]-2-methylpyridine-4-carboxamide has been studied for its antimicrobial activity against various pathogens, including bacteria and fungi.